![molecular formula C19H16N4O2S B2826734 N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide CAS No. 1019105-72-6](/img/structure/B2826734.png)
N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide
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Overview
Description
The compound contains a benzo[d]thiazol-2-yl group, a 4-hydroxyphenyl group, and a 1,5-dimethyl-1H-pyrazole-3-carboxamide group. The benzo[d]thiazol-2-yl group is a heterocyclic compound containing a benzene ring fused to a thiazole ring . The 4-hydroxyphenyl group is a phenol derivative, and the 1,5-dimethyl-1H-pyrazole-3-carboxamide group is a pyrazole derivative with two methyl groups and a carboxamide group .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the benzo[d]thiazol-2-yl group, the 4-hydroxyphenyl group, and the 1,5-dimethyl-1H-pyrazole-3-carboxamide group. These groups would then be combined in a final step to form the complete compound .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these groups. The benzo[d]thiazol-2-yl group would likely contribute to the planarity of the molecule, while the 4-hydroxyphenyl group and the 1,5-dimethyl-1H-pyrazole-3-carboxamide group could introduce some steric hindrance .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. The benzo[d]thiazol-2-yl group might participate in electrophilic aromatic substitution reactions, while the 4-hydroxyphenyl group could be involved in reactions typical of phenols .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structure and functional groups. For example, the presence of the benzo[d]thiazol-2-yl group might increase its lipophilicity, while the 4-hydroxyphenyl group could enhance its solubility in water .Scientific Research Applications
Antimicrobial and Antifungal Applications
A number of studies have synthesized and evaluated compounds containing benzo[d]thiazol, pyrazole, and carboxamide groups for their antimicrobial and antifungal properties. For instance, novel analogs designed and synthesized by reacting amino-N-(substituted-1,3-benzo[d]thiazol-2-yl) with substituted benzaldehydes showed promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, at non-cytotoxic concentrations (Palkar et al., 2017). These findings suggest that compounds with benzo[d]thiazol and pyrazole structures could serve as leads for the development of new antibacterial agents.
Anticancer Activities
Compounds featuring the benzo[d]thiazol moiety have also been synthesized and evaluated for their anticancer activities. A study on N-[4-(1,3-benzothiazol-2-ylcarbamoyl)-phenyl]pyrazine-2-carboxamide demonstrated its efficacy against breast cancer cells, highlighting the potential of such compounds in anticancer research (Senthilkumar et al., 2021).
Physicochemical Investigations
Research on benzo[d]thiazol derivatives extends beyond biological activities to include physicochemical studies, such as the investigation of novel pyrazoline heterocyclic D-π-A chromophores for detecting Fe3+ metal ions. Such studies indicate the versatility of these compounds in various scientific applications, including as fluorescent chemosensors (Khan, 2020).
Mechanism of Action
Target of Action
The primary target of this compound is the Cyclooxygenase (COX) enzymes . These enzymes play a crucial role in the inflammatory response by catalyzing the conversion of arachidonic acid to prostaglandins .
Mode of Action
The compound interacts with its targets, the COX enzymes, by inhibiting their activity . This inhibition results in a decrease in the production of prostaglandins, which are key mediators of inflammation . The compound’s high IC50 values for COX-1 inhibition suggest a significant interaction with this enzyme .
Biochemical Pathways
By inhibiting COX enzymes, the compound affects the arachidonic acid pathway . This pathway is responsible for the production of prostaglandins, thromboxanes, and leukotrienes, all of which play roles in inflammation and pain signaling . By reducing the production of these molecules, the compound can potentially alleviate symptoms of inflammation .
Result of Action
The result of the compound’s action is a potential reduction in inflammation . By inhibiting COX enzymes and subsequently reducing the production of prostaglandins, the compound may alleviate inflammation and associated pain .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-1,5-dimethylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N4O2S/c1-11-9-15(22-23(11)2)18(25)20-12-7-8-16(24)13(10-12)19-21-14-5-3-4-6-17(14)26-19/h3-10,24H,1-2H3,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDXOILBJZMWOJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C)C(=O)NC2=CC(=C(C=C2)O)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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